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A Comparative Guide for Researchers and Industry Professionals

In the critical realm of industrial cooling systems, the prevention of corrosion is paramount to

ensuring operational efficiency, longevity of equipment, and safety. 2-Mercaptobenzothiazole
(MBT) has long been a stalwart corrosion inhibitor, particularly for copper and its alloys.

However, a range of alternative and synergistic solutions are available, each with distinct

performance characteristics. This guide provides an objective comparison of MBT's

performance against other common inhibitors, supported by experimental data and detailed

methodologies, to aid researchers, scientists, and drug development professionals in making

informed decisions for their specific applications.

At a Glance: Performance Comparison of Corrosion
Inhibitors
The following tables summarize the quantitative performance of 2-Mercaptobenzothiazole
and its alternatives based on available experimental data. It is important to note that

performance can vary significantly based on the specific conditions of the cooling system,

including water chemistry, temperature, flow rate, and the types of metals present.

Table 1: Inhibition Efficiency of 2-Mercaptobenzothiazole on Various Metals
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Metal/Alloy
Corrosive
Medium

MBT
Concentration

Inhibition
Efficiency (%)

Reference

316 Stainless

Steel
3 M HCl Not Specified > 90 [1]

1060 Aluminum

Alloy
2 M H₂SO₄ Not Specified ~70 [1]

Low Carbon

Steel
1 M HCl > 1.25% < 0 [1]

Low Carbon

Steel
1 M HCl < 1.25% ~57 [1]

Carbon Steel
Amine-based

solvent, 80°C
10-50 ppm

Significant

retardation of

corrosion

[2][3]

Cu-10Ni Alloy 3 wt% NaCl 80 ppm ~92 [4]

Table 2: Comparative Performance of Corrosion Inhibitors on Mild Steel

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.emerald.com/acmm/article/70/5/259/46250/Optimization-and-understanding-of-corrosion
https://www.emerald.com/acmm/article/70/5/259/46250/Optimization-and-understanding-of-corrosion
https://www.emerald.com/acmm/article/70/5/259/46250/Optimization-and-understanding-of-corrosion
https://www.emerald.com/acmm/article/70/5/259/46250/Optimization-and-understanding-of-corrosion
https://content.ampp.org/corrosion/article/77/6/646/2420/A-Laboratory-Corrosion-Inhibition-Study-of-Carbon
https://www.researchgate.net/publication/349361063_A_Laboratory_Corrosion_Inhibition_Study_of_Carbon_Steel_Using_2-Mercaptobenzothiazole_MBT_Under_Post-Combustion_CO2_Capture_Conditions
https://accepta.com/water-treatment-chemicals/cooling-water-treatment-chemicals/scale-corrosion-inhibitors-cooling-water-treatment-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor(s)
Corrosive
Medium

Concentrati
on

Inhibition
Efficiency
(%)

Corrosion
Rate (mpy)

Reference

2-

Mercaptoben

zothiazole

(MBT) +

Na₂HPO₄

3.5 wt% NaCl Not Specified > 90 Not Specified [5][6]

Sodium

Molybdate

Simulated

Cooling

Water

4000 ppm 87.5 0.041 [7]

Zinc-

Phosphonate

Simulated

Cooling

Water

20 ppm 75 8.10 x 10⁻⁸ [7]

Sodium

Molybdate +

Zinc-

Phosphonate

Simulated

Cooling

Water

300 ppm + 50

ppm
96 Not Specified [7]

Molybdate +

Nitrite +

Picrate

Simulated

Cooling

Water

60/40/20 ppm

As effective

as 500 ppm

Molybdate

alone

Not Specified [8]

Gluconate +

Molybdate

(ECOSW)

Closed-loop

cooling water
Not Specified Not Specified 0.065 [9]

Molybdate +

Nitrite

(CPSW)

Closed-loop

cooling water
Not Specified Not Specified 0.11 [9]

Table 3: Performance of Inhibitors for Copper and Copper Alloys

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.mdpi.com/2076-3417/10/1/290
https://inis.iaea.org/records/f6m8c-yes67
https://stcrs.com.ly/istj/docs/volumes/CORROSION%20INHIBITORS.pdf
https://stcrs.com.ly/istj/docs/volumes/CORROSION%20INHIBITORS.pdf
https://stcrs.com.ly/istj/docs/volumes/CORROSION%20INHIBITORS.pdf
https://www.researchgate.net/publication/241280326_Corrosion_inhibition_of_mild_steel_in_stimulated_cooling_water_by_blends_of_molybdate_nitrite_and_picrate_as_new_anodic_inhibitor
https://www.csc.com.tw/csc/ts/ena/pdf/no26/7--Development%20of%20a%20Corrosion%20Inhibitor%20for%20the%20Closed-loop%20.pdf
https://www.csc.com.tw/csc/ts/ena/pdf/no26/7--Development%20of%20a%20Corrosion%20Inhibitor%20for%20the%20Closed-loop%20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor(s) Metal/Alloy
Corrosive
Medium

Concentrati
on

Inhibition
Efficiency
(%)

Reference

2-

Mercaptoben

zothiazole

(MBT)

Copper &

Copper Alloys

Cooling

Water
1-2 ppm Effective [10][11]

Tolyltriazole

(TTA)
Copper Alloys

Deionized

Water
≤ 10 ppm Effective [5]

Molybdate +

Nitrite +

Tolyltriazole

(TTA)

90% Cu-10%

Ni, 70% Cu-

30% Ni,

Admiralty

Brass

Deionized

Water

300/300/10

ppm
Effective [5]

In Focus: Key Performance Characteristics
2-Mercaptobenzothiazole (MBT) is a highly effective corrosion inhibitor, particularly for copper

and its alloys, where it can provide protection at concentrations as low as 1-2 ppm[10][11]. It

functions as a mixed-type inhibitor, forming a protective film on the metal surface[12]. Its

performance on steel is more variable. While it can be effective for stainless steel in certain

acidic conditions, its performance on carbon steel can be poor, especially at higher

concentrations[1]. The critical concentration for effective inhibition on carbon steel in some

environments has been found to be between 10 and 50 ppm[2][3]. A significant drawback of

MBT is its susceptibility to oxidation, which can lead to the formation of insoluble byproducts

that may cause clogging[13].

Triazoles (Tolyltriazole and Benzotriazole) are also well-established corrosion inhibitors for

copper and its alloys[11]. Tolyltriazole (TTA) is known to form a protective molecular film on

copper surfaces and is effective at concentrations of 10 ppm or less[5]. Unlike MBT, triazoles

have been shown to be more resistant to oxidation by biocides like chlorine[14].

Phosphates and Phosphonates are commonly used in cooling water treatment, often in

combination with other inhibitors. They can act as anodic inhibitors, and some formulations
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have demonstrated high inhibition efficiencies[5][15]. For instance, a synergistic mixture of MBT

and sodium hydrogen phosphate (Na₂HPO₄) has been reported to achieve an inhibition

efficiency of over 90% on mild steel[5][6]. However, high concentrations of phosphates can

sometimes lead to scaling issues if not properly managed.

Molybdates are considered environmentally friendly anodic inhibitors. They are often used in

combination with other substances to enhance their performance and reduce the required

concentration, as they can be expensive when used alone[7][15]. A mixture of sodium

molybdate and zinc-phosphonate has been shown to achieve a 96% inhibition efficiency on

mild steel[7]. Molybdate-based inhibitors are also effective in protecting against pitting

corrosion[10].

Experimental Protocols: A Closer Look at Evaluation
Methodologies
The performance data presented in this guide are primarily derived from two key experimental

techniques: Weight Loss Analysis and Electrochemical Impedance Spectroscopy (EIS).

Weight Loss Measurement
This gravimetric method provides a direct measure of corrosion by quantifying the loss of metal

over a specific period.

Methodology:

Coupon Preparation: Metal coupons (specimens) of a known surface area are cleaned,

degreased, and weighed accurately.

Exposure: The coupons are immersed in the corrosive medium (e.g., simulated cooling

water) with and without the corrosion inhibitor at a specified temperature and for a

predetermined duration.

Cleaning: After exposure, the coupons are removed, and any corrosion products are cleaned

off using appropriate chemical solutions that remove the corrosion products without affecting

the base metal.

Final Weighing: The cleaned coupons are dried and re-weighed.
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Calculation of Corrosion Rate and Inhibition Efficiency:

The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T ×

D) where K is a constant, W is the weight loss, A is the surface area, T is the exposure

time, and D is the density of the metal.

The inhibition efficiency (IE) is calculated as: IE (%) = [(CR₀ - CRᵢ) / CR₀] × 100 where CR₀

is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the

presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive electrochemical technique that provides detailed information about the

corrosion processes occurring at the metal-solution interface.

Methodology:

Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of a working

electrode (the metal sample), a reference electrode (e.g., Saturated Calomel Electrode -

SCE), and a counter electrode (e.g., platinum).

Measurement: The working electrode is immersed in the test solution (with and without

inhibitor). A small amplitude AC voltage is applied to the electrode over a range of

frequencies. The resulting current response is measured to determine the impedance of the

system.

Data Analysis: The impedance data is often represented in Nyquist and Bode plots. By fitting

the data to an equivalent electrical circuit model, parameters such as the charge transfer

resistance (Rct) and double-layer capacitance (Cdl) can be determined. A higher Rct value is

indicative of a lower corrosion rate.

Calculation of Inhibition Efficiency:

The inhibition efficiency (IE) can be calculated from the charge transfer resistance values:

IE (%) = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where Rctᵢ is the charge transfer resistance in the

presence of the inhibitor and Rct₀ is the charge transfer resistance in the absence of the

inhibitor.
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Visualizing the Process: Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the performance of

corrosion inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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